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Get Quote

Anacetrapib Fact Sheet for Researchers

The table below summarizes the core pharmacological data on Anacetrapib for quick reference.

Parameter Details & Quantitative Data

Primary Mechanism Potent inhibition of Cholesteryl Ester Transfer Protein (CETP) [1].

| Key Lipid Effects | • HDL-C: ↑ ~104% - 138% [2] [3] • LDL-C: ↓ ~17% - 40% [2] [3] • ApoB: ↓ ~21%

[3] • Lp(a): ↓ ~25% - 36% [3] | | Clinical Outcome | Significant reduction in major coronary events

(coronary death, MI, coronary revascularization) when added to effective statin therapy (Rate Ratio = 0.91)

[3]. | | Recommended Dose | 100 mg once daily [2]. | | Critical PK Note | Food significantly increases

exposure (up to 6-8 fold with a high-fat meal). Administer with food for consistent effect [4]. |

Experimental Protocols & Methodologies

Here are the detailed methodologies for key experiments cited in the fact sheet.

Clinical Outcome Trial (REVEAL Study Protocol)
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This large-scale trial demonstrated the efficacy of Anacetrapib in reducing cardiovascular events [2] [3].

Study Design: Randomized, double-blind, placebo-controlled trial.
Participants: 30,449 adults with pre-existing atherosclerotic vascular disease.

Intervention:
Treatment Group: Anacetrapib 100 mg daily + Atorvastatin (background statin).

Control Group: Placebo + Atorvastatin.
Duration: Median follow-up of 4.1 years.

Primary Outcome: Major coronary event (coronary death, myocardial infarction, or coronary
revascularization).

Key Methodological Note: All participants entered an 8-12 week run-in phase on active atorvastatin
and placebo anacetrapib to establish tolerance and compliance before randomization [2].

Lipid Efficacy Assessment (Network Meta-Analysis Protocol)

This analysis compared the efficacy of various CETP inhibitors, including Anacetrapib, on lipid parameters

[5].

Design: Systematic review and frequentist network meta-analysis (PRISMA-NMA guidelines).

Data Sources: Comprehensive search of PubMed/Medline, Embase, Scopus, Cochrane Central
Register of Controlled Trials, and ClinicalTrials.gov.

Inclusion Criteria: Randomized Controlled Trials (RCTs) in adults with hyperlipidemia comparing
CETP inhibitors (monotherapy or combination) against placebo or other lipid-lowering therapies.

Primary Outcome: Reduction in Low-Density Lipoprotein Cholesterol (LDL-C).
Secondary Outcomes: Changes in High-Density Lipoprotein Cholesterol (HDL-C), triglycerides, and

total cholesterol.
Analysis: Use of random-effects models to calculate mean differences (MD) with 95% confidence

intervals (CI), and P-scores to rank interventions [5].

Pharmacokinetic & Pharmacodynamic (PK/PD) Study

This early-phase study established the foundational PK/PD profile of Anacetrapib [4].

Design: Double-blind, randomized, placebo-controlled, rising single-dose study.
Participants: Healthy volunteers.

Dosing: Single oral doses of Anacetrapib (ranging from 2 mg to 1000 mg) administered in fasted
and fed states.

Key Assessments:
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Pharmacokinetics: Plasma Anacetrapib concentrations over time to determine C~max~,

T~max~, AUC, and half-life.
Pharmacodynamics: Serum CETP activity inhibition.

Safety: Physical examinations, vital signs (including blood pressure), electrocardiograms, and
laboratory tests.

Finding: An Emax model best described the concentration vs. CETP activity relationship, with an
EC~50~ of ~22 nM [4].

Troubleshooting FAQs

Unexpectedly low drug exposure or high variability in lipid response? This is most commonly

related to food intake. Anacetrapib absorption increases up to 8-fold when taken with a high-fat meal

[4]. Standardize administration with food in clinical protocols to ensure consistent exposure.

How does the lipid efficacy of Anacetrapib compare to other CETP inhibitors? Among CETP

inhibitors, Anacetrapib and Obicetrapib show particularly strong lipid-modifying effects, especially

when combined with statins [5]. For instance, the combination of Atorvastatin + Obicetrapib showed

the largest reduction in LDL-C in a network meta-analysis [5].

Are there off-target safety concerns like those seen with Torcetrapib? Unlike Torcetrapib, which

caused significant off-target toxicity (e.g., elevated blood pressure, aldosteronism), Anacetrapib was

not associated with any meaningful increase in blood pressure or electrolyte imbalances in

dedicated studies [4] [3].

Mechanism of Action Visualization

The following diagram illustrates the molecular mechanism of Anacetrapib, based on atomistic simulation

studies [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2780279/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2780279/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12434180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12434180/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2780279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5756107/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1003987
https://www.smolecule.com/products/s548849?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Normal CETP Function

CETP Inhibited by Anacetrapib

Molecular Mechanism of Anacetrapib

HDL Particle

CETP
(Active)

CE In

LDL Particle

CE Out

CE Transfer

HDL Particle

CETP
(Inhibited)

 

LDL Particle

Anacetrapib

Binds in
Hydrophobic Tunnel

 

CE Transfer Blocked

Click to download full resolution via product page

Mechanism Explanation:

Normal Function (Top): CETP facilitates the transfer of cholesteryl esters (CE) from HDL to LDL

particles [1].
Inhibition by Anacetrapib (Bottom): Anacetrapib binds inside CETP's hydrophobic tunnel,

physically blocking the passage of CE. This leads to the accumulation of CE in HDL (raising HDL-C)
and reduced CE content in LDL (lowering LDL-C) [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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